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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information for researchers, scientists,
and drug development professionals on obtaining beamtime and conducting experiments at the
BM30 beamline, also known as FAME (French Absorption spectroscopy beamline in Material
and Environmental sciences), at the European Synchrotron Radiation Facility (ESRF). This
guide covers the beamline's technical specifications, experimental capabilities, detailed
procedural protocols, and the application process for beamtime access.

Introduction to the FAME (BM30) Beamline

The FAME beamline is dedicated to X-ray Absorption Spectroscopy (XAS) and is particularly
well-suited for investigating highly diluted samples.[1] Its primary applications are in the
geochemical and environmental sciences, but it also serves a wide range of other scientific
fields including materials science, biophysics, chemistry, and structural biology.[2] The
beamline is a French Collaborating Research Group (CRG) beamline.[1] After a significant
upgrade, the BM30 beamline is scheduled to reopen to users in September 2025.[1]

Technical Specifications and Capabilities

The FAME beamline offers a versatile platform for a variety of X-ray absorption spectroscopy
techniques. Below is a summary of its key technical specifications and capabilities.

Beamline Characteristics
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Parameter Value

Energy Range 4.8 - 40.0 keV

Beam Size (H x V) 200.0 x 100.0 pm2 (Minimum and Maximum)
Source Bending Magnet

Table 1: Key technical specifications of the FAME (BM30) beamline.[2]

Experimental Techniques

The primary experimental techniques available at the FAME beamline are centered around X-

ray Absorption Spectroscopy.
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Technique Acronym Description

A technique that measures the
X-ray absorption of a material
at energies near and above

) the core-level binding energies

X-ray Absorption Spectroscopy  XAS -

of a specific element. It
provides information on the
local geometric and/or

electronic structure.

A component of XAS that
provides information about the
local atomic structure,

Extended X-ray Absorption including interatomic

_ EXAFS _ o

Fine Structure distances, coordination
number, and atomic species of
the neighboring atoms to the

absorbing atom.

A component of XAS that is
X-ray Absorption Near-Edge YANES sensitive to the oxidation state
Structure and coordination geometry of

the absorbing atom.[3]

A technique used to determine

the elemental composition of a
X-ray Fluorescence XRF sample. It can also be used for

mapping the distribution of

elements.

Table 2: Principal experimental techniques available at FAME (BM30).[2]

Sample Environments and Detectors

A variety of sample environments are available to accommodate a wide range of experimental
conditions.
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Sample Environment Specifications

Liquid Helium Cryostat Temperature range: 5 - 300 K

Large Volume High-Pressure/High-Temperature Pressure range: 0 - 1500 bars; Temperature
Vessel range: 20 - 1200°C

Operando Catalysis Reactor Remotely controlled gas system

Table 3: Available sample environments at FAME (BM30).[2]

The beamline is equipped with state-of-the-art detectors for high-sensitivity measurements.

Detector Type Model/Elements Application
Solid State Detector 16-element Ge (Mirion) Fluorescence measurement
Silicon Drift Detectors Vortex Fluorescence measurement

o Monitoring and transmitted
Si Diodes Hamamatsu ) ]
intensity measurements

Table 4: Detectors available at the FAME (BM30) beamline.[2]

The Beamtime Application Process

Access to the FAME beamline can be obtained through two main routes: the general ESRF
user program and the French CRG beamtime.[1] One-third of the beamtime is available to the
international scientific community through the standard ESRF proposal submission process,
while the remaining two-thirds are allocated to researchers from French institutions.
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ESRF Public Access

Submit Standard ESRF Proposal via User Portal Proposal Review Panel (PRP) Evaluation Beamtime Allocation

French CRG Access Perform Experiment at BM30

Submit Proposal via SOLEIL User Portal for French CRG Time Beamtime Allocation

French Program Committee Review
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Pre-Experiment

Data Acquisition

Mount Sample in Beamline

Configure Detectors (Transmission/Fluorescence)

Define Scan Parameters (Energy Range, Step Size)

Acquire XAS Spectrum

Repeat Scans for Averaging

Post-Acpuisition

Data Processing and Analysis (e.g., using Larix, FDMNES)

Structural and Electronic Interpretation
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Biological System

Metal-based Drug Biological Target (e.g., Protein, DNA)

Binding/

Interaction

\\\)SAS Investigation
Cellular Effect (e.g., Apoptosis) XAS at BM30

Determine:
- Coordination Number
- Bond Distances
- Ligand Identity
- Oxidation State

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Accessing Beamtime on BM30 (FAME) at the ESRF: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569682#getting-beamtime-access-on-the-bm30-
at-esrf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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